![molecular formula C20H21N3OS2 B2931786 4-(tert-butyl)-N-((3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamothioyl)benzamide CAS No. 477508-82-0](/img/structure/B2931786.png)
4-(tert-butyl)-N-((3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamothioyl)benzamide
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Description
The compound contains several functional groups including a tert-butyl group, a cyano group, a thiophene ring, and a carbamothioyl group. The tert-butyl group is a bulky alkyl group that can influence the compound’s reactivity and physical properties . The cyano group can participate in various reactions and can be transformed into other functional groups. The thiophene ring is a heterocyclic compound that is aromatic and can participate in electrophilic aromatic substitution reactions. The carbamothioyl group contains a carbonyl group and a thiol group, which can also participate in various reactions.
Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The cyano group could be hydrolyzed to form a carboxylic acid, or it could undergo reduction to form an amine. The thiophene ring could undergo electrophilic aromatic substitution reactions. The carbamothioyl group could react with amines to form thioureas .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar cyano and carbamothioyl groups could increase its solubility in polar solvents. The tert-butyl group is nonpolar and could increase its solubility in nonpolar solvents .Scientific Research Applications
Synthesis and Characterization
Research into similar compounds has led to developments in synthesis techniques and characterization of properties. For example, the synthesis of ortho-linked polyamides with flexible main-chain ether linkages has been reported, showing potential for creating materials with high thermal stability and solubility in various polar solvents (Hsiao et al., 2000). This work exemplifies the broader interest in modifying the structural backbone of compounds to achieve desirable material properties.
Anticancer Applications
The synthesis and virtual screening of bis-(4-(tert-butyl)-N-(methylcarbamothioyl) benzamide)-Iron (III) complex as an anticancer candidate highlight the exploration of thiourea derivatives and metal complexes in drug discovery (Ruswanto et al., 2021). The study investigates the potential for increased lipophilicity and drug action through chelation formation, indicating a route to more effective pharmaceuticals.
Heterocyclic Synthesis
The synthesis of heterocyclic compounds from thiophenylhydrazonoacetates demonstrates the utility of these compounds in creating diverse molecular structures (Mohareb et al., 2004). Such synthetic routes are crucial for the development of novel drugs and materials.
Nucleophilic Substitutions and Radical Reactions
Research on tert-butyl phenylazocarboxylates explores their use as building blocks in synthetic organic chemistry, including nucleophilic substitutions and radical reactions (Jasch et al., 2012). These reactions are fundamental to creating a wide range of compounds for various applications.
Molecular Complexes and Ligands
The study of Cu(II) and Ni(II) complexes of certain benzamide derivatives provides insight into the formation of metal complexes with potential applications in catalysis and materials science (Binzet et al., 2009). The characterization of these complexes contributes to our understanding of their structural and electronic properties.
properties
IUPAC Name |
4-tert-butyl-N-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3OS2/c1-20(2,3)13-9-7-12(8-10-13)17(24)22-19(25)23-18-15(11-21)14-5-4-6-16(14)26-18/h7-10H,4-6H2,1-3H3,(H2,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URWFKRFFJDBSML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C3=C(S2)CCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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